Cas no 108392-03-6 (Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI))

Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI) structure
108392-03-6 structure
Product Name:Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI)
CAS No:108392-03-6
MF:C21H27N7NaO17P3
MW:765.386838197708
CID:127998
PubChem ID:92043164
Update Time:2025-04-18

Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • [[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate,sodium
    • Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'&reg
    • ALPHA-NADP SODIUM SALT
    • A-NICOTINAMIDE ADENINE DINUCLEOTIDE PHOSPHATE
    • 5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpy
    • 5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI)
    • ALPHA-TPN SODIUM SALT
    • ALPHA-TRIPHOSPHOPYRIDINE NUCLEOTIDE SODIUM SALT
    • A-nicotinamide adenine dinucleotide*phosphate sod
    • α-NADP, α-TPN, α-Triphosphopyridine nucleotide
    • A-NICOTINAMIDE ADENINE DINUCLEOTIDE*PHOS PHATE SODIU
    • ALPHA-NICOTINAMIDE ADENINE DINUCLEOTIDE PHOSPHATE SODIUM SALT
    • sodium;[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3S,4R,5S)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
    • 108392-03-6
    • Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI)
    • Inchi: 1S/C21H28N7O17P3.Na/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32;/h1-4,7-8,10-11,13-16,20-21,29-31H,5-6H2,(H7-,22,23,24,25,32,33,34,35,36,37,38,39);/q;+1/p-1/t10-,11-,13-,14-,15-,16-,20+,21-;/m1./s1
    • InChI Key: JNUMDLCHLVUHFS-VUWULMATSA-M
    • SMILES: P(=O)(O)(O)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)([O-])OP(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@@H]([N+]3C=CC=C(C(N)=O)C=3)O2)O)O)[C@H]1O.[Na+]

Computed Properties

  • Exact Mass: 767.07327
  • Monoisotopic Mass: 765.05739769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 13
  • Complexity: 1290
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 370Ų

Experimental Properties

  • PSA: 364.79
  • LogP: -0.99530

Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38
  • Storage Condition:−20°C
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